Cas no 1804044-93-6 (Methyl 2-fluoro-6-methyl-3-nitrobenzoate)
Methyl 2-fluoro-6-methyl-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-fluoro-6-methyl-3-nitrobenzoate
-
- Inchi: 1S/C9H8FNO4/c1-5-3-4-6(11(13)14)8(10)7(5)9(12)15-2/h3-4H,1-2H3
- InChI Key: GQZMAFSRHVKVBV-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(C)=C1C(=O)OC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- XLogP3: 2.1
- Topological Polar Surface Area: 72.1
Methyl 2-fluoro-6-methyl-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013500-250mg |
Methyl 2-fluoro-6-methyl-3-nitrobenzoate |
1804044-93-6 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015013500-500mg |
Methyl 2-fluoro-6-methyl-3-nitrobenzoate |
1804044-93-6 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015013500-1g |
Methyl 2-fluoro-6-methyl-3-nitrobenzoate |
1804044-93-6 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Methyl 2-fluoro-6-methyl-3-nitrobenzoate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on Methyl 2-fluoro-6-methyl-3-nitrobenzoate
Recent Advances in the Application of Methyl 2-fluoro-6-methyl-3-nitrobenzoate (CAS: 1804044-93-6) in Chemical Biology and Pharmaceutical Research
Methyl 2-fluoro-6-methyl-3-nitrobenzoate (CAS: 1804044-93-6) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The presence of both fluorine and nitro functional groups in its structure enhances its reactivity, making it a valuable building block for medicinal chemistry.
One of the most notable advancements involving Methyl 2-fluoro-6-methyl-3-nitrobenzoate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the development of selective inhibitors remains a major focus in oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the efficient synthesis of a series of pyrazole-based kinase inhibitors. The researchers reported that the fluorine atom at the 2-position of the benzoate ring significantly improved the binding affinity of the inhibitors to their target kinases, leading to enhanced therapeutic efficacy in preclinical models.
In addition to its applications in kinase inhibitor development, Methyl 2-fluoro-6-methyl-3-nitrobenzoate has also been explored as a precursor for the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the design of novel nitroaromatic derivatives with potent activity against drug-resistant bacterial strains. The nitro group in the 3-position was found to be crucial for the antibacterial activity, while the fluorine atom contributed to the metabolic stability of the resulting compounds. These findings underscore the potential of Methyl 2-fluoro-6-methyl-3-nitrobenzoate as a versatile scaffold for antimicrobial drug discovery.
Another emerging area of research involves the use of Methyl 2-fluoro-6-methyl-3-nitrobenzoate in the development of positron emission tomography (PET) radiotracers. The fluorine-18 isotope, which can be introduced into the molecule via nucleophilic aromatic substitution, makes this compound an attractive candidate for PET imaging. A 2022 study in Nuclear Medicine and Biology reported the successful radiosynthesis of a fluorine-18 labeled derivative of Methyl 2-fluoro-6-methyl-3-nitrobenzoate, which exhibited favorable pharmacokinetic properties and high target specificity in animal models. This research opens new avenues for the non-invasive imaging of disease biomarkers.
Despite its promising applications, the synthesis and handling of Methyl 2-fluoro-6-methyl-3-nitrobenzoate present certain challenges. The nitro group can be sensitive to reduction under certain conditions, and the fluorine atom may influence the regioselectivity of subsequent reactions. Recent methodological advancements, such as the use of flow chemistry and catalytic hydrogenation, have addressed some of these challenges, enabling more efficient and scalable production of this compound. A 2023 review in Organic Process Research & Development summarized these innovations, providing valuable insights for industrial-scale applications.
In conclusion, Methyl 2-fluoro-6-methyl-3-nitrobenzoate (CAS: 1804044-93-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for the development of kinase inhibitors, antimicrobial agents, and PET radiotracers. Ongoing research efforts are expected to further expand its applications and optimize its synthetic accessibility, solidifying its role as a key intermediate in drug discovery and development.
1804044-93-6 (Methyl 2-fluoro-6-methyl-3-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)